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Compound of Interest

4-(2-
Compound Name:
Isothiocyanatophenyl)morpholine

CAS No.: 51317-67-0

Cat. No.: B1623059

Get Quote

Executive Summary

4-(2-1sothiocyanatophenyl)morpholine (CAS 51317-67-0) is a specialized heterocyclic
building block used primarily in the synthesis of thiourea-based pharmacophores and as an
electrophilic probe in proteomic profiling. Unlike its widely available para-isomer (CAS 51317-
66-9), the ortho-isomer presents unique steric properties and stability challenges due to the
proximity of the morpholine ring to the reactive isothiocyanate (-NCS) group.

This technical guide provides a field-validated framework for procuring, verifying, and handling
this compound. It addresses the critical distinction between "catalog" and "custom synthesis"
grades and outlines a self-validating Quality Control (QC) workflow to ensure experimental
reproducibility.

Part 1: Chemical Identity & Properties[1][2]
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Correct identification is the first step in procurement. The ortho-isomer is frequently confused
with the more common para-isomer.

Property Specification

Chemical Name 4-(2-1sothiocyanatophenyl)morpholine

2-Morpholinophenyl isothiocyanate; N-(2-
Common Synonyms ] )
Isothiocyanatophenyl)morpholine

51317-67-0 (Distinct from para-isomer 51317-

CAS Number

66-9)
Molecular Formula C11H12N20S
Molecular Weight 220.29 g/mol

) Pale yellow to off-white solid (low melting point)
Physical State . .
or viscous oll

Soluble in DMSO, DMF, DCM, Chloroform;

Solubility ]
Decomposes in water/alcohols

Reactivit Highly electrophilic; susceptible to hydrolysis
eactivi
Y and nucleophilic attack

Part 2: Supply Chain Landscape

Due to the steric hindrance of the ortho-substitution, this compound is often classified as a
"Make-on-Demand" or "Tier 2" building block rather than a bulk stock item.

Commercial Supplier Tiers

» Tier A (Global Catalogs): Major distributors (e.g., Sigma-Aldrich, Fisher Scientific) typically
stock the para-isomer. The ortho-isomer (CAS 51317-67-0) often requires a 2-4 week lead
time as it is sourced from partner synthesis labs.

 Tier B (Building Block Specialists): Companies like Enamine, ChemScene, and MolPort are
the primary sources. They often hold small stocks (mg to gram scale) or possess validated
synthesis routes for rapid scale-up.
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o Tier C (Custom Synthesis): For requirements >100g, contract research organizations (CROSs)
are recommended to ensure fresh preparation, minimizing hydrolysis impurities.

Purity Grades & Specifications

Grade Purity Specification Intended Application
High-Throughput Screening

HTS Grade >90% (LC-MS) _ .
(primary hits).

) Lead optimization;

Synthesis Grade >95% (NMR, HPLC) ) ) ]

intermediate synthesis.
_ Kinetic studies; covalent probe
Analytical Grade >98% (gNMR)

validation.

Critical Procurement Note: Always request a recent ( <3 months) Certificate of Analysis (CoA).
Isothiocyanates stored for >6 months often degrade into the corresponding urea or amine,
even at -20°C.

Part 3: Quality Control & Validation Protocols

Trusting a supplier's label without verification is a critical failure point in drug development. The
following QC workflow is designed to detect the specific impurities associated with this scaffold.

The Degradation Pathway (Mechanism of Impurity
Formation)

Moisture is the primary enemy. The isothiocyanate moiety hydrolyzes to the aniline, which then
reacts with remaining isothiocyanate to form a symmetric urea dimer.

Target Compound

(Isothiocyanate) + Aniline
Hydrolysis (-COS) Impurity B
(Symmetric Urea Dimer)

Impurity A
(2-Morpholinoaniline)

H20
(Moisture)

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1623059/docs?utm_src=pdf-body-img#technical-guide-commercial-procurement-and-quality-assurance-of-4-2-isothiocyanatophenyl-morpholine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1623059?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Figure 1: Hydrolytic degradation pathway. Impurity A (Aniline) and Impurity B (Urea) are the
primary contaminants found in aged samples.

Analytical Validation Protocol
A. Visual Inspection

o Pass: Pale yellow solid or clear oil.

» Fail: Dark orange/brown color or presence of white precipitate (indicates urea formation).

B. IH-NMR Validation (Self-Validating Step)

The ortho-substitution creates a distinct shielding pattern.
e Solvent: CDCIs (Must be dry and acid-free).
» Diagnostic Signals:
o Morpholine: Two triplets (or broad multiplets) at ~3.0 ppm (N-CH2) and ~3.8 ppm (O-CH>).
o Aromatic: Look for the specific 4-proton pattern.
o Impurity Check:
= Aniline: Broad singlet at ~3.5-4.0 ppm (NH2).

» Urea: Downfield singlet >8.0 ppm (NH-CO-NH).

C. IR Spectroscopy (Quick Check)
o Target Peak: Strong, broad absorption at 2000—2150 cm~* (N=C=S stretch).

e Absence: Loss of this peak confirms degradation to urea/amine.

Part 4: Handling & Stability Strategy

Isothiocyanates are lachrymators and potent electrophiles.

Storage Protocol
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e Temperature: Store at -20°C.
e Atmosphere: Store under Argon or Nitrogen.

o Container: Amber glass vials with Teflon-lined caps. Avoid polystyrene (can be dissolved by
residual solvents).

e Thawing: Allow vial to reach room temperature before opening to prevent condensation
(water introduction).

Synthesis & Reaction Workflow

When using this reagent in synthesis (e.g., thiourea formation):
e Solvent Choice: Use anhydrous DCM or THF. Avoid alcohols (forms thiocarbamates).

» Stoichiometry: Use a slight excess (1.1 eq) of the isothiocyanate to account for minor
hydrolysis.

e Quenching: Quench excess isothiocyanate with a polymer-supported amine (e.g., Trisamine
resin) rather than aqueous workup to simplify purification.
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1. Receipt & Inspection
(Check Seal/Color)

2. QC Verification
(NMR/IR for -NCS peak)

3. Storage
(-20°C, Argon)

4. Experimental Usage
(Anhydrous Conditions)

5. Scavenger Quench

(Remove excess ITC)

Click to download full resolution via product page

Figure 2: Recommended lifecycle workflow for handling 4-(2-
Isothiocyanatophenyl)morpholine.
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Available at: [https://www.benchchem.com/product/b1623059/docs#technical-guide-
commercial-procurement-and-quality-assurance-of-4-2-isothiocyanatophenyl-morpholine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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